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Introduction
The Insulin-like Growth Factor 1 Receptor (IGF-1R) is a transmembrane receptor tyrosine

kinase that plays a crucial role in cell growth, differentiation, and survival.[1][2] Dysregulation of

the IGF-1R signaling pathway is implicated in the progression of various cancers, making it a

significant target for therapeutic intervention.[2] A key method for studying IGF-1R activity and

for screening potential inhibitors is the in vitro kinase assay. This document provides detailed

application notes and protocols for the use of IGF1Rtide, a synthetic peptide substrate, in

immunoprecipitation kinase assays to measure the enzymatic activity of IGF-1R.

IGF1Rtide is a 14-amino acid synthetic peptide with the sequence Ac-KKKSPGEYVNIEFG-

NH2.[3][4][5] It is derived from the human Insulin Receptor Substrate 1 (IRS-1) protein,

specifically residues 891-902, a known in vivo substrate of the IGF-1R.[3][4] Its optimized

sequence makes it a highly specific and efficient substrate for in vitro kinase assays.

Data Presentation
The following tables summarize quantitative data for IGF-1R kinase assays utilizing the

IGF1Rtide peptide substrate. This data is essential for experimental setup, optimization, and

interpretation of results.

Table 1: IGF-1R Kinase Activity with IGF1Rtide Substrate
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Assay Type
Specific Activity
(nmol/min/mg)

Source

Radiometric 263 SignalChem

ADP-Glo™ 300 SignalChem

Table 2: Kinetic Parameters of IGF-1R for IGF1Rtide and ATP

Substrate Km
Vmax
(µmole/min/mg)

Source

IGF1Rtide 18 ± 4 µM 2.1 ± 0.6 Bentham Open

ATP 8 ± 2 µM - Bentham Open

Table 3: IC50 Values of Selected IGF-1R Inhibitors using IGF1Rtide

Inhibitor IC50 Source

NVP-AEW541 150 nM (cell-free) Selleck Chemicals

BMS-754807 1.8 nM (cell-free) Selleck Chemicals

Picropodophyllin (PPP) 1 nM Selleck Chemicals

NVP-ADW742 0.17 µM Selleck Chemicals

GSK1838705A 2.0 nM Selleck Chemicals
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Caption: The IGF-1R signaling cascade leading to cell growth and survival.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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